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Iscotrizinol Iscotrizinol
Brand Name: Vulcanchem
CAS No.: 154702-15-5
VCID: VC0143942
InChI: InChI=1S/C44H59N7O5/c1-8-12-14-30(10-3)28-55-39(53)33-18-24-36(25-19-33)46-42-48-41(45-35-22-16-32(17-23-35)38(52)51-44(5,6)7)49-43(50-42)47-37-26-20-34(21-27-37)40(54)56-29-31(11-4)15-13-9-2/h16-27,30-31H,8-15,28-29H2,1-7H3,(H,51,52)(H3,45,46,47,48,49,50)
SMILES: CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)NC(C)(C)C)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC
Molecular Formula: C44H59N7O5
Molecular Weight: 766 g/mol

Iscotrizinol

CAS No.: 154702-15-5

Reference Standards

VCID: VC0143942

Molecular Formula: C44H59N7O5

Molecular Weight: 766 g/mol

Iscotrizinol - 154702-15-5

CAS No. 154702-15-5
Product Name Iscotrizinol
Molecular Formula C44H59N7O5
Molecular Weight 766 g/mol
IUPAC Name 2-ethylhexyl 4-[[4-[4-(tert-butylcarbamoyl)anilino]-6-[4-(2-ethylhexoxycarbonyl)anilino]-1,3,5-triazin-2-yl]amino]benzoate
Standard InChI InChI=1S/C44H59N7O5/c1-8-12-14-30(10-3)28-55-39(53)33-18-24-36(25-19-33)46-42-48-41(45-35-22-16-32(17-23-35)38(52)51-44(5,6)7)49-43(50-42)47-37-26-20-34(21-27-37)40(54)56-29-31(11-4)15-13-9-2/h16-27,30-31H,8-15,28-29H2,1-7H3,(H,51,52)(H3,45,46,47,48,49,50)
Standard InChIKey OSCJHTSDLYVCQC-UHFFFAOYSA-N
SMILES CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)NC(C)(C)C)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC
Canonical SMILES CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)NC(C)(C)C)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC
Synonyms 4,4’-[[6-[[4-[[(1,1-Dimethylethyl)amino]carbonyl]phenyl]amino]-1,3,5-triazine-2,4-diyl]diimino]bisbenzoic Acid Bis(2-ethylhexyl) Ester; Diethylhexyl Butamido Triazone; Dioctylbutamidotriazone; Uvasorb HEB;
PubChem Compound 9810816
Last Modified Nov 11 2021
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